N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-4-methyl-5-thiadiazolecarboxamide

• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol
• IUPAC Name: N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C21H25N5OS/c1-13-19(28-25-24-13)20(27)23-17-6-5-7-18-16(17)12-22-26(18)15-10-8-14(9-11-15)21(2,3)4/h8-12,17H,5-7H2,1-4H3,(H,23,27)
• InChI Key: SPWXNXCGWJWGSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2CCCC3=C2C=NN3C4=CC=C(C=C4)C(C)(C)C

Description

N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-4-methyl-5-thiadiazolecarboxamide is a ring assembly and a member of pyrazoles.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Approaches : Innovative methods have been developed for synthesizing compounds related to N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]-4-methyl-5-thiadiazolecarboxamide. These methods focus on thiation and cyclization processes, contributing to the advancement in the synthesis of nitrogen heterocycles and thiadiazoles (Vicentini et al., 1994).

• Reactivity with Bases : Studies have shown the reactivity of related compounds with bases, leading to the formation of novel derivatives. This knowledge is essential for understanding the chemical behavior and potential applications of such compounds (Remizov et al., 2019).

• Ring Structures and Molecular Interaction : Research has focused on understanding the molecular structure and interaction of related compounds. This is crucial for the development of new materials and pharmaceuticals (Wang et al., 2011).

Biological and Pharmacological Activities

• Antimicrobial Properties : Research indicates that derivatives of thiadiazole, a component of the compound , have shown promising antimicrobial activities. This opens avenues for their use in developing new antibacterial and antifungal agents (Ameen & Qasir, 2017).

• Insecticidal and Fungicidal Activities : Compounds containing thiadiazoles have been studied for their potential insecticidal and fungicidal properties. This makes them candidates for environmentally friendly pest control solutions (Mao et al., 2012).

• Anticancer Potential : Some derivatives have shown promising results in preliminary anticancer studies. This highlights the potential of these compounds in the development of new anticancer drugs (Ravinaik et al., 2021).